Poly[titanium(IV) n-butoxide]

Specification

• CAS No.: 162303-51-7
• Molecular Formula: H
• Molecular Weight: 1.008 g/mol
• IUPAC Name: hydrogen
• Standard InChI: InChI=1S/H
• Standard InChI Key: YZCKVEUIGOORGS-UHFFFAOYSA-N
• SMILES: [H]
• Canonical SMILES: [H]

Introduction

Chemical Properties

Molecular Structure and Composition

Poly[titanium(IV) n-butoxide] has the molecular formula C₁₆H₄₀O₄Ti and a molecular weight of 344.353. The compound is also known by alternative names including "1-Butanol, titanium salt (4:1)" and "1-Butanol - titanium (4:1)". Its CAS number is 162303-51-7, which distinguishes it in chemical databases and regulatory classifications.
The structure features titanium atoms coordinated with butoxide groups, forming a polymeric network through Ti-O-Ti bridges. This arrangement contributes to the compound's unique reactivity profile and its ability to undergo controlled hydrolysis, which is fundamental to its application in materials synthesis.

Chemical Reactivity

The chemical behavior of Poly[titanium(IV) n-butoxide] is primarily characterized by its high reactivity toward water and hydroxyl-containing compounds. This reactivity forms the basis for its transformation through hydrolysis and condensation reactions, ultimately leading to titanium dioxide formation. These reactions can be represented as follows:

• Hydrolysis: Ti(OBu)₄ + H₂O → Ti(OH)(OBu)₃ + BuOH

• Condensation: Ti(OH)(OBu)₃ + Ti(OH)(OBu)₃ → (OBu)₃Ti-O-Ti(OBu)₃ + H₂O
  These reactions continue progressively, resulting in the formation of a three-dimensional network of Ti-O-Ti bonds, which ultimately transforms into titanium dioxide after thermal treatment.

Synthesis Methods

Sol-Gel Process

The sol-gel process represents the most common method for synthesizing Poly[titanium(IV) n-butoxide] and its subsequent conversion to titanium dioxide materials. This methodology involves controlled hydrolysis of titanium butoxide precursors under specific conditions to form a sol, which then undergoes gelation, aging, and thermal treatment to yield the desired product.
A critical factor in the sol-gel synthesis is pH control, with stable sols typically obtained under acidic conditions with pH values below 2. The process allows precise control over the material's properties, including particle size, crystallinity, and porosity, by adjusting reaction parameters such as reagent concentrations, temperature, and aging time.

Synthesis Protocol Parameters

Specific synthesis protocols for Poly[titanium(IV) n-butoxide] typically involve carefully controlled reaction conditions. A representative protocol includes the following parameters:

Parameter	Value/Condition
Precursor	Titanium (IV) n-butoxide
Solvent	Isopropanol (i-PropOH)
Stabilizer	Acetylacetone (acac)
Hydrolysis agent	Deionized water
pH condition	<2 (acidic)
Temperature	85°C (reflux)
Process duration	8 hours
The molar ratio of reactants significantly influences the properties of the resulting material. A typical formulation employs the following proportions:
Component	Molar Ratio
-----------	------------
Ti(O-Bu)₄	1
H₂O	100
i-PropOH	2
acac	0.01
This specific ratio facilitates controlled hydrolysis and condensation, leading to the formation of a white precipitate of titanium oxyhydroxide, which is subsequently processed to obtain the desired material.

Chemical Reactions

Hydrolysis Reactions

Poly[titanium(IV) n-butoxide] undergoes exothermic hydrolysis when exposed to water, initiating the formation of titanium dioxide. This reaction represents the first step in the sol-gel transformation process and proceeds through the sequential replacement of butoxide groups with hydroxyl groups. The hydrolysis rate can be controlled by adjusting parameters such as water concentration, pH, and temperature.

Applications in Materials Science

Catalysis Applications

Poly[titanium(IV) n-butoxide] serves as a precursor for titanium dioxide catalysts employed in various processes. The resulting TiO₂ materials demonstrate excellent catalytic properties, particularly in photocatalytic applications such as:

• Environmental purification through the degradation of organic pollutants

• Water splitting for hydrogen production

• Selective oxidation reactions in organic synthesis
  Research has shown that TiO₂ derived from Poly[titanium(IV) n-butoxide] can enhance the molecular weight of polymers when used as a catalyst in polycondensation reactions, indicating its potential in polymer chemistry applications.

Nanomaterials Production

The controlled hydrolysis of Poly[titanium(IV) n-butoxide] enables the synthesis of titanium dioxide nanoparticles with tailored properties. These nanoparticles find applications in:

• Environmental remediation through photocatalytic degradation of contaminants

• Solar cells, where they improve the efficiency of solar energy conversion

• Sensors for various analytes, including gases and biomolecules
  The properties of these nanomaterials, including particle size, morphology, and crystalline phase, can be precisely controlled by adjusting the synthesis parameters of the precursor Poly[titanium(IV) n-butoxide].

Advanced Coating Technologies

Poly[titanium(IV) n-butoxide] is utilized in developing advanced coatings with specialized properties including:

• Self-cleaning surfaces, where the hydrophilic properties of TiO₂ facilitate the removal of dirt and contaminants

• Anti-corrosion coatings that protect underlying materials from environmental degradation

• Antimicrobial coatings for medical devices and consumer products
  These coatings typically exploit the photocatalytic properties of titanium dioxide, which enable the oxidation of organic contaminants and the maintenance of surface cleanliness.

Biomedical Applications

Drug Delivery Systems

The biocompatibility of Poly[titanium(IV) n-butoxide]-derived materials has facilitated their application in drug delivery systems. These materials can be engineered to create carriers that enhance drug solubility and provide controlled release profiles. The sol-gel process allows for the incorporation of pharmaceutical compounds during synthesis, resulting in drug-loaded matrices capable of sustained release.

Tissue Engineering

Scaffolds produced from Poly[titanium(IV) n-butoxide]-derived materials support cell growth and tissue regeneration due to their favorable mechanical properties and biocompatibility. These scaffolds can be designed with controlled porosity and surface chemistry to promote cell adhesion, proliferation, and differentiation, making them suitable for various tissue engineering applications.

Antimicrobial Properties

A significant finding in recent research is the strong antibacterial activity exhibited by titanium(IV)-oxo complexes derived from Poly[titanium(IV) n-butoxide], particularly against Gram-positive bacteria. This antimicrobial action is attributed to oxidative stress induced by reactive oxygen species generated during photocatalytic processes. This property has potential applications in developing antimicrobial coatings for medical devices and hospital surfaces.

Research Findings and Biological Effects

Antimicrobial Activity Studies

Research has demonstrated that titanium(IV)-oxo complexes derived from Poly[titanium(IV) n-butoxide] exhibit significant antibacterial activity, with greater efficacy against Gram-positive bacteria compared to Gram-negative strains. The mechanism of action involves the generation of reactive oxygen species that induce oxidative stress in bacterial cells.
The antimicrobial efficacy depends on several factors, including:

• Particle size and morphology

• Crystalline phase (anatase vs. rutile)

• Surface area and porosity

• Presence of dopants or surface modifications
  These findings suggest potential applications in antimicrobial coatings, water purification systems, and medical devices.

Cytotoxicity Evaluations

Studies involving rat alveolar macrophage cell lines have revealed dose-dependent cytotoxic effects associated with titanium dioxide particles derived from Poly[titanium(IV) n-butoxide]. Exposure to TiO₂ particles at concentrations ranging from 25 to 300 μg/mL resulted in measurable cytotoxicity, as assessed by propidium iodide staining of non-viable cells.
This research highlights the importance of comprehensive toxicological evaluations when considering these materials for biomedical applications, particularly those involving direct contact with tissues or cellular environments.

Inflammatory Response Mechanisms

Research has identified mechanisms by which titanium dioxide nanoparticles derived from Poly[titanium(IV) n-butoxide] can induce inflammatory responses in cells. These mechanisms include:

• Generation of reactive oxygen species leading to oxidative stress

• Interaction with cellular biomolecules, potentially inhibiting or activating enzymes critical for metabolism

• Alteration of gene expression patterns related to inflammatory pathways
  Prolonged exposure to these materials has been associated with significant changes in cell signaling pathways implicated in inflammation, suggesting the need for careful consideration of exposure limits and protective measures in industrial and research settings.

Analytical Characterization Techniques

Spectroscopic Methods

The characterization of Poly[titanium(IV) n-butoxide] and its derivatives typically involves multiple complementary spectroscopic techniques:

Technique	Information Obtained	Technical Considerations
FTIR Spectroscopy	Ti-O-Ti bonding patterns, functional groups, polymerization degree	C-O-Ti stretching modes (~1000–1100 cm⁻¹) vary with polymerization degree
XPS Analysis	Oxidation state of titanium, surface composition	Samples sensitive to X-ray irradiation; Ti⁴⁺ can reduce to Ti³⁺ during analysis
NMR Spectroscopy	Ligand integrity, structural information	Provides information on butoxide group arrangement
Raman Spectroscopy	Crystalline phase identification, structural changes	Useful for distinguishing anatase and rutile phases in TiO₂
For comprehensive characterization, cross-validation with multiple techniques is recommended to obtain reliable structural and compositional information.

Thermal Analysis

Thermal characterization provides valuable insights into the stability and decomposition behavior of Poly[titanium(IV) n-butoxide]:

• Thermogravimetric Analysis (TGA): Identifies weight loss patterns associated with solvent evaporation, dehydroxylation, and organic component decomposition.

• Differential Scanning Calorimetry (DSC): Detects phase transitions and crystallization events during thermal treatment.

• TGA-MS (Mass Spectrometry): Enables identification of specific decomposition products, such as butanol release at approximately 200°C.
  For meaningful comparisons across studies, standardized testing conditions should be employed, including consistent heating rates (typically 10°C/min) and appropriate atmosphere selection (N₂ vs. air).